Cas no 165881-36-7 (4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester)
165881-36-7 structure
Product Name:4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester
CAS No:165881-36-7
MF:C14H24BBrO2
MW:315.0541639328
MDL:MFCD09037500
CID:92031
PubChem ID:44784918
Update Time:2025-04-18
4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S,3R,5S)-(+)-2,3-PINANEDIOL 4-BROMOBUTYLBORONATE ESTER
- 4- Bromobutylboronate ester
- 4-Bromobutaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
- 4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
- (+)-pinanediol-4-bromo-butane-1-boronate
- (1S,2S,6R,8S)-4-(4-bromobutyl)-1,8-dihydrogenio-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
- (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0?,?]decane
- 4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester, 95%
- 165881-36-7
- (1S,2S,3R,5S)-(+)-2,3-Pinanediol 4-bromobutylboronate
- (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
- (3aS,4S,6S,7aR)-2-(4-Bromobutyl)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
- (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0^{2,6}]decane
- AKOS015991265
- DTXSID10660694
- (3aS,4S,6S,7aR)-2-(4-Bromobutyl)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborole
- 4-Bromobutylboronate ester
- BS-2018
- MFCD09037500
- CS-0175485
- 4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester
-
- MDL: MFCD09037500
- Inchi: 1S/C14H24BBrO2/c1-13(2)10-8-11(13)14(3)12(9-10)17-15(18-14)6-4-5-7-16/h10-12H,4-9H2,1-3H3/t10-,11-,12+,14-/m0/s1
- InChI Key: DQGAIMVYOVPBSD-FMSGJZPZSA-N
- SMILES: BrCCCCB1O[C@@H]2C[C@@H]3C[C@H]([C@]2(C)O1)C3(C)C
Computed Properties
- Exact Mass: 314.10500
- Monoisotopic Mass: 314.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.24
- Boiling Point: 334.7°C at 760 mmHg
- Flash Point: 156.2°C
- Refractive Index: 1.4960
- PSA: 18.46000
- LogP: 3.88980
- Solubility: Unable or difficult to mix
4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR310152-500mg |
4-Bromobutaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester |
165881-36-7 | 500mg |
£250.00 | 2024-05-25 | ||
| Apollo Scientific | OR310152-1g |
4-Bromobutaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester |
165881-36-7 | 1g |
£334.00 | 2024-05-25 | ||
| abcr | AB206245-250 mg |
4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester; 95% |
165881-36-7 | 250MG |
€88.60 | 2022-06-11 | ||
| abcr | AB206245-1 g |
4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester, 95%; . |
165881-36-7 | 95% | 1 g |
€201.00 | 2023-07-20 | |
| Chemenu | CM507601-1g |
(3aS,4S,6S,7aR)-2-(4-Bromobutyl)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole |
165881-36-7 | 97% | 1g |
$449 | 2022-12-31 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27097-1g |
4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester, 95% |
165881-36-7 | 95% | 1g |
¥5074.00 | 2023-03-06 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27097-250mg |
4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester, 95% |
165881-36-7 | 95% | 250mg |
¥2208.00 | 2023-03-06 | |
| Matrix Scientific | 076866-500mg |
4-Bromobutaneboronic acid |
165881-36-7 | 500mg |
$522.00 | 2023-09-10 | ||
| Matrix Scientific | 076866-1g |
4-Bromobutaneboronic acid |
165881-36-7 | 1g |
$648.00 | 2023-09-10 | ||
| TRC | B061430-50mg |
4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester |
165881-36-7 | 50mg |
$ 205.00 | 2022-06-07 |
4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
165881-36-7 (4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester) Related Products
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